Cas no 2090982-88-8 (6-Oxaspiro[3.4]octane-7-acetic acid)
6-Oxaspiro[3.4]octane-7-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxaspiro[3.4]octane-7-acetic acid
-
- Inchi: 1S/C9H14O3/c10-8(11)4-7-5-9(6-12-7)2-1-3-9/h7H,1-6H2,(H,10,11)
- InChI Key: QRDYRYHFKKGYEX-UHFFFAOYSA-N
- SMILES: C1C2(CC(CC(O)=O)OC2)CC1
6-Oxaspiro[3.4]octane-7-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-368365-0.05g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 0.05g |
$218.0 | 2025-03-18 | |
| Enamine | EN300-368365-0.1g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 0.1g |
$326.0 | 2025-03-18 | |
| Enamine | EN300-368365-0.25g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 0.25g |
$466.0 | 2025-03-18 | |
| Enamine | EN300-368365-0.5g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 0.5g |
$735.0 | 2025-03-18 | |
| Enamine | EN300-368365-1.0g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 1.0g |
$943.0 | 2025-03-18 | |
| Enamine | EN300-368365-2.5g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 2.5g |
$1848.0 | 2025-03-18 | |
| Enamine | EN300-368365-5.0g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 5.0g |
$2732.0 | 2025-03-18 | |
| Enamine | EN300-368365-10.0g |
2-{6-oxaspiro[3.4]octan-7-yl}acetic acid |
2090982-88-8 | 95.0% | 10.0g |
$4052.0 | 2025-03-18 | |
| Aaron | AR028OKV-50mg |
2-{6-oxaspiro[3.4]octan-7-yl}aceticacid |
2090982-88-8 | 95% | 50mg |
$325.00 | 2025-02-16 | |
| Aaron | AR028OKV-100mg |
2-{6-oxaspiro[3.4]octan-7-yl}aceticacid |
2090982-88-8 | 95% | 100mg |
$474.00 | 2025-02-16 |
6-Oxaspiro[3.4]octane-7-acetic acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 6-Oxaspiro[3.4]octane-7-acetic acid
Introduction to 6-Oxaspiro[3.4]octane-7-acetic acid (CAS No. 2090982-88-8)
6-Oxaspiro[3.4]octane-7-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2090982-88-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic ester possesses a unique structural framework, combining a spirocyclic core with an acetic acid moiety, which makes it a promising candidate for various biochemical applications.
The molecular structure of 6-Oxaspiro[3.4]octane-7-acetic acid features a spiro linkage between a cyclopentane ring and a cyclohexene ring, with an oxygen atom incorporated into the spiro center. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of the acetic acid functional group further enhances its versatility, allowing for further derivatization and modification to tailor its pharmacological properties.
In recent years, 6-Oxaspiro[3.4]octane-7-acetic acid has been studied for its potential role in drug discovery and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to evaluate its pharmacological efficacy.
One of the most compelling aspects of 6-Oxaspiro[3.4]octane-7-acetic acid is its ability to modulate biological pathways associated with inflammation and pain management. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. This makes it a valuable candidate for developing new treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
Additionally, the spirocyclic structure of 6-Oxaspiro[3.4]octane-7-acetic acid has been investigated for its potential in central nervous system (CNS) applications. Its ability to cross the blood-brain barrier and interact with neurotransmitter systems suggests that it could be used in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. Recent research has shown promising results in animal models, where 6-Oxaspiro[3.4]octane-7-acetic acid derivatives have demonstrated anxiolytic and antidepressant effects.
The synthesis of 6-Oxaspiro[3.4]octane-7-acetic acid has also been optimized to improve yield and purity, making it more accessible for industrial-scale production. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to enhance the efficiency of its preparation. These advancements have opened up new avenues for incorporating this compound into drug development pipelines.
Another area of interest is the use of 6-Oxaspiro[3.4]octane-7-acetic acid in the development of enzyme inhibitors. Its structural motif allows for selective binding to target enzymes, making it a potential lead compound for designing drugs that modulate metabolic pathways. For instance, derivatives of this compound have shown inhibitory activity against enzymes involved in lipid metabolism, offering potential benefits in managing metabolic disorders such as obesity and type 2 diabetes.
The pharmacokinetic properties of 6-Oxaspiro[3.4]octane-7-acetic acid have also been thoroughly examined to ensure its suitability for therapeutic applications. Studies have revealed that this compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy and safety. Furthermore, its bioavailability has been assessed in preclinical models, indicating that it can be effectively absorbed and distributed throughout the body.
In conclusion, 6-Oxaspiro[3.4]octane-7-acetic acid (CAS No. 2090982-88-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its observed biological activities, make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medications.
2090982-88-8 (6-Oxaspiro[3.4]octane-7-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)